4-[4-(4-chlorobenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamide

• IUPAC Name: 4-[(4Z)-4-[(4-chlorophenyl)methylidene]-3-methyl-5-oxopyrazol-1-yl]benzenesulfonamide
• InChI: InChI=1S/C17H14ClN3O3S/c1-11-16(10-12-2-4-13(18)5-3-12)17(22)21(20-11)14-6-8-15(9-7-14)25(19,23)24/h2-10H,1H3,(H2,19,23,24)/b16-10-
• InChI Key: YYWRTWJCUZCNBZ-YBEGLDIGSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N
• Isomeric SMILES: CC\1=NN(C(=O)/C1=C\C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C17H14ClN3O3S
• Molecular Weight: 375.8 g/mol

Description

4-[4-(4-chlorobenzylidene)-3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-1-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C17H14ClN3O3S and its molecular weight is 375.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 375.0444402 g/mol and the complexity rating of the compound is 682. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Properties

• Cytotoxic and Antitumor Effects : Compounds similar to the specified chemical, particularly those with a pyrazole-benzenesulfonamide structure, have shown potential in the development of novel anticancer agents. For example, a study revealed that a compound with a similar structure demonstrated significant tumor selectivity and potency, suggesting its potential as a lead compound for anticancer therapy (Gul, Mete, Eren, Sakagami, Yamali, & Supuran, 2016). Another research showed that these types of compounds could strongly inhibit human carbonic anhydrase isoenzymes, which are relevant in cancer treatment (Gul, Tuğrak, Sakagami, Taslimi, Gulcin, & Supuran, 2016).

Antimicrobial Activity

• Antibacterial and Antifungal Effects : Compounds with a pyrazole-benzenesulfonamide structure have been evaluated for antimicrobial activity. A study synthesized various compounds and assessed their effectiveness against bacteria and fungi, indicating potential in antimicrobial applications (Sarvaiya, Gulati, & Patel, 2019).

Molecular Structure and Synthesis

• Structural Analysis and Synthesis Methods : Research has been conducted on the synthesis and characterization of compounds with a similar molecular structure. For instance, a study reported the successful synthesis and detailed molecular structure of a similar compound, providing insights into its potential applications in various fields (Asiri, Faidallah, Ng, & Tiekink, 2012).

Inhibitory Effects on Enzymes

• Inhibition of Carbonic Anhydrase Isoenzymes : Similar compounds have shown inhibitory effects on carbonic anhydrase I and II isoenzymes, which are significant in various physiological processes including cancer. These effects suggest potential therapeutic applications (Gul, Mete, Taslimi, Gulcin, & Supuran, 2016).